2,6-Difluoro-4-nitrobenzoic acid
Cat. No. B2606955
Key on ui cas rn:
196194-57-7
M. Wt: 203.101
InChI Key: VDDOEPCUFDOETL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][CH2:18][OH:19].[F:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[c:7]([F:14])[cH:8][c:9]([N+:11]([O-:12])=[O:13])[cH:10]1.[H:15][H:16]>>[F:1][c:2]1[c:3]([C:4](=[O:5])[OH:6])[c:7]([F:14])[cH:8][c:9]([NH2:11])[cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C(O)c1c(F)cc([N+](=O)[O-])cc1F
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Outcomes
Product
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Name
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|
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Type
|
product
|
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Smiles
|
Nc1cc(F)c(C(=O)O)c(F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
